Cas no 19580-33-7 (4-(pyrrolidine-1-sulfonyl)benzoic acid)

4-(Pyrrolidine-1-sulfonyl)benzoic acid is a sulfonamide-containing benzoic acid derivative with applications in organic synthesis and pharmaceutical research. Its structure combines a pyrrolidine sulfonyl group with a carboxylic acid functionality, offering versatility as a building block for drug discovery and chemical modifications. The sulfonamide moiety enhances binding interactions in biological systems, while the benzoic acid group allows for further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced polarity and reactivity. It is typically employed in small-scale research settings, where high purity and precise structural features are critical.

4-(pyrrolidine-1-sulfonyl)benzoic acid structure

19580-33-7 structure

Product Name:4-(pyrrolidine-1-sulfonyl)benzoic acid

CAS No:19580-33-7

MF:C₁₁H₁₃NO₄S

MW:255.29022192955

MDL:MFCD00551820

CID:850713

Update Time:2025-06-07

4-(pyrrolidine-1-sulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-(1-pyrrolidinylsulfonyl)-
- 4-(PYRROLIDINE-1-SULFONYL)-BENZOIC ACID
- 4-(pyrrolidin-1-ylsulfonyl)benzoic acid
- 4-(pyrrolidinylsulfonyl)benzoic acid
- AC1LG1IL
- CBDivE_003620
- Oprea1_002049
- Oprea1_194744
- SureCN3350798
- BUTTPARK 148\07-53
- CHEMBRDG-BB 5156993
- IFLAB-BB F0365-0027
- 4-(pyrrolidine-1-sulfonyl)benzoic acid
- MDL： MFCD00551820
- Inchi： 1S/C11H13NO4S/c13-11(14)9-3-5-10(6-4-9)17(15,16)12-7-1-2-8-12/h3-6H,1-2,7-8H2,(H,13,14)
- InChI Key： LTIXOYIZMIXNIK-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(=O)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

Exact Mass: 255.05659
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 3

Experimental Properties

PSA: 74.68

4-(pyrrolidine-1-sulfonyl)benzoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

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Chemenu	CM312367-5g	4-(Pyrrolidin-1-ylsulfonyl)benzoic acid	19580-33-7	95%	5g	$533	2021-06-16
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	018406-500mg	4-(Pyrrolidine-1-sulfonyl)-benzoic acid	19580-33-7		500mg	2470CNY	2021-05-07
TRC	P999320-50mg	4-(Pyrrolidin-1-ylsulfonyl)benzoic Acid	19580-33-7		50mg	$ 50.00	2022-06-03
TRC	P999320-100mg	4-(Pyrrolidin-1-ylsulfonyl)benzoic Acid	19580-33-7		100mg	$ 65.00	2022-06-03
TRC	P999320-500mg	4-(Pyrrolidin-1-ylsulfonyl)benzoic Acid	19580-33-7		500mg	$ 160.00	2022-06-03
abcr	AB316678-500 mg	4-(Pyrrolidin-1-ylsulfonyl)benzoic acid; 95%	19580-33-7		500MG	€195.40	2023-01-16
abcr	AB316678-1 g	4-(Pyrrolidin-1-ylsulfonyl)benzoic acid; 95%	19580-33-7		1 g	€239.00	2023-07-19
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